4-Butyl-3-methylpiperidine

• Molecular Formula: C10H21N
• Molecular Weight: 155.28 g/mol
• IUPAC Name: 4-butyl-3-methylpiperidine
• InChI: InChI=1S/C10H21N/c1-3-4-5-10-6-7-11-8-9(10)2/h9-11H,3-8H2,1-2H3
• InChI Key: WGTSOQCKCCHZHR-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1CCNCC1C

Description

4-Butyl-3-methylpiperidine is a piperidine derivative characterized by a six-membered nitrogen-containing ring with a butyl group (-C₄H₉) at the 4-position and a methyl group (-CH₃) at the 3-position. Piperidine scaffolds are valued for their versatility in drug design due to their conformational flexibility and ability to modulate physicochemical properties such as lipophilicity and solubility .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Butyl-3-methylpiperidine typically involves the alkylation of 3-methylpiperidine with butyl halides under basic conditions. The reaction proceeds through nucleophilic substitution, where the nitrogen atom in 3-methylpiperidine attacks the butyl halide, resulting in the formation of 4-Butyl-3-methylpiperidine .

Industrial Production Methods: Industrial production of 4-Butyl-3-methylpiperidine may involve continuous flow reactions to enhance efficiency and yield. The use of catalysts and optimized reaction conditions can further improve the scalability of the synthesis process .

Chemical Reactions Analysis

Types of Reactions: 4-Butyl-3-methylpiperidine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into more saturated derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups onto the piperidine ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Alkyl halides and other electrophiles are common reagents for substitution reactions.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while substitution reactions can introduce various alkyl or aryl groups onto the piperidine ring .

Scientific Research Applications

4-Butyl-3-methylpiperidine has diverse applications in scientific research, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound can be used in the study of biological systems and as a precursor for biologically active molecules.

Medicine: Piperidine derivatives, including 4-Butyl-3-methylpiperidine, are explored for their potential therapeutic properties.

Industry: The compound is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Butyl-3-methylpiperidine involves its interaction with molecular targets in biological systems. The compound can bind to specific receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 4-Butyl-3-methylpiperidine with key analogs from the evidence, focusing on substituent effects, molecular properties, and synthetic methodologies.

Substituent Effects and Molecular Properties

Table 1: Structural and Molecular Comparisons

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
4-Butyl-3-methylpiperidine	C4: butyl; C3: methyl	C₁₀H₂₁N	~155.29 (calculated)	High lipophilicity; potential CNS drug intermediate
Piperidine, 4-(phenylmethyl)-	C4: benzyl (-CH₂C₆H₅)	C₁₂H₁₇N	175.27	Aromatic interaction sites; used in safety studies
4-(4-Fluorophenyl)piperidine	C4: 4-fluorophenyl	C₁₁H₁₂FN	177.22	Enhanced polarity; pharmaceutical intermediate
(4-Methylpiperidin-1-yl)(phenyl)methanone	C4: methyl; N1: benzoyl	C₁₃H₁₇NO	203.28	Ketone functionality for reactivity modulation

Key Observations :

• Lipophilicity : The butyl group in 4-Butyl-3-methylpiperidine increases lipophilicity compared to aryl-substituted analogs like 4-(phenylmethyl)-piperidine or 4-(4-fluorophenyl)piperidine. This property enhances membrane permeability, making it suitable for central nervous system (CNS) drug candidates.
• Electronic Effects : Aryl substituents (e.g., benzyl, fluorophenyl) introduce electron-withdrawing or donating effects, influencing reactivity and binding affinity. In contrast, alkyl groups (butyl, methyl) primarily affect steric bulk and solubility .
• Synthetic Complexity : The synthesis of 4-Butyl-3-methylpiperidine likely involves reductive amination or alkylation steps, similar to methods used for 1-benzyl-4-methylpiperidin-3-one derivatives .

Analytical Characterization

These techniques would similarly apply to 4-Butyl-3-methylpiperidine, with distinct NMR signals expected for butyl (δ ~0.8–1.5 ppm) and methyl (δ ~1.0–1.3 ppm) groups.